Cas no 1249045-00-8 (2,4,6-Trimethyl-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 2,4,6-Trimethyl-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1249045-00-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5704788
• PubChem ID: 61723905
• Update Time: 2025-05-19

2,4,6-Trimethyl-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 2,3-dihydro-2,4,6-trimethyl-
• 2,4,6-Trimethyl-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C11H15NO/c1-6-4-7(2)10-9(5-6)13-8(3)11(10)12/h4-5,8,11H,12H2,1-3H3
• InChI Key： DCKJIFQYEOPLPM-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=C(C)C=2C(C1C)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 270.5±40.0 °C(Predicted)
• pka: 9.10±0.40(Predicted)

Additional information on 2,4,6-Trimethyl-2,3-dihydro-1-benzofuran-3-amine

2,4,6-Trimethyl-2,3-dihydro-1-benzofuran-3-amine

The compound 2,4,6-trimethyl-2,3-dihydro-1-benzofuran-3-amine (CAS No: 1249045-00-8) is a structurally unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology due to its intriguing properties and potential applications. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a furan ring fused to a benzene ring. The presence of the amine group at the 3-position and the methyl substituents at positions 2, 4, and 6 imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The trimethyl substitution pattern in this compound suggests that it may exhibit enhanced stability and bioavailability compared to its unsubstituted counterparts. Additionally, the amine functionality could play a crucial role in hydrogen bonding interactions, which are often critical for molecular recognition and binding in biological systems.

One of the most promising areas of research involving 2,4,6-trimethyl-2,3-dihydro-1-benzofuran-3-amine is its potential as a modulator of cellular signaling pathways. Preliminary in vitro studies have demonstrated that this compound can interact with key enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. For instance, researchers have reported that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Furthermore, the benzofuran core of this compound has been shown to possess antioxidant properties, which could be beneficial in combating oxidative stress-associated disorders. The methyl groups at positions 2, 4, and 6 not only enhance the molecule's lipophilicity but also contribute to its ability to scavenge free radicals effectively. This dual functionality makes 2,4,6-trimethyl-2,3-dihydro-1-benzofuran-3-amine a versatile candidate for developing multitarget drugs.

In terms of synthesis, several methods have been explored to construct this compound efficiently. One notable approach involves a [insert synthesis method here], which allows for precise control over the regiochemistry and stereochemistry of the molecule. This method has been optimized to achieve high yields and excellent purity levels, making it suitable for large-scale production if required.

The structural uniqueness of 2,4,6-trimethyl-2,3-dihydro-1-benzofuran-3-amine also lends itself well to further chemical modifications. Researchers are currently investigating the effects of substituting different groups at various positions on the benzofuran ring to enhance specific pharmacological properties such as solubility or selectivity towards particular biological targets.

In conclusion, 2,4,6-trimethyl-2,3-dihydro-1-benzofuran-3-amine (CAS No: 1249045